Cas no 646483-04-7 (Decanoic acid, 2-mercapto-2-methyl-, ethyl ester)

Decanoic acid, 2-mercapto-2-methyl-, ethyl ester structure
646483-04-7 structure
Product Name:Decanoic acid, 2-mercapto-2-methyl-, ethyl ester
CAS No:646483-04-7
MF:C13H26O2S
MW:246.409343242645
CID:420606
PubChem ID:71379362
Update Time:2025-04-19

Decanoic acid, 2-mercapto-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 2-mercapto-2-methyl-, ethyl ester
    • ethyl 2-methyl-2-sulfanyldecanoate
    • DTXSID60801934
    • 646483-04-7
    • Inchi: 1S/C13H26O2S/c1-4-6-7-8-9-10-11-13(3,16)12(14)15-5-2/h16H,4-11H2,1-3H3
    • InChI Key: LVHAWZFJKHSMGY-UHFFFAOYSA-N
    • SMILES: SC(C(=O)OCC)(C)CCCCCCCC

Computed Properties

  • Exact Mass: 246.16548
  • Monoisotopic Mass: 246.16535124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd